Cas no 118468-97-6 (1H-Benzimidazole-2-carboxaldehyde,1-(methoxymethyl)-)

• Product Name: 1H-Benzimidazole-2-carboxaldehyde,1-(methoxymethyl)-
• CAS No: 118468-97-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 132946
• PubChem ID: 15072053
• Update Time: 2025-04-19

1H-Benzimidazole-2-carboxaldehyde,1-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxaldehyde,1-(methoxymethyl)-
• 1H-Benzimidazole-2-carboxaldehyde,1-(methoxymethyl)-(9CI)
• Methoxymethyl-1H-benzimidazole-2-carbaldehyde
• GAPUHCWBTLOKHN-UHFFFAOYSA-N
• 1-(Methoxymethyl)-1H-benzo[d]imidazole-2-carbaldehyde, AldrichCPR
• 118468-97-6
• 1-(methoxymethyl)-1H-benzo[d]imidazole-2-carbaldehyde
• SCHEMBL4921054
• 1-(methoxymethyl)benzimidazole-2-carbaldehyde
• DB-102808

• Inchi： 1S/C10H10N2O2/c1-14-7-12-9-5-3-2-4-8(9)11-10(12)6-13/h2-6H,7H2,1H3
• InChI Key： GAPUHCWBTLOKHN-UHFFFAOYSA-N
• SMILES： O(C)CN1C(C=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12